Cas no 89525-75-7 (Benzoic acid, 2-(cyanomethoxy)-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-(cyanomethoxy)-3-methyl-, methyl ester
• CAS No: 89525-75-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 597590
• PubChem ID: 13282138
• Update Time: 2025-04-19

Benzoic acid, 2-(cyanomethoxy)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(cyanomethoxy)-3-methyl-, methyl ester
• methyl 2-(cyanomethoxy)-3-methylbenzoate
• 89525-75-7
• SCHEMBL11129189
• DTXSID00534517

• Inchi： 1S/C11H11NO3/c1-8-4-3-5-9(11(13)14-2)10(8)15-7-6-12/h3-5H,7H2,1-2H3
• InChI Key： PIDJSIWHKLJOCA-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C(C(=O)OC)=CC=CC=1C

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3Ų